Cas no 53732-61-9 ( )

  structure
  structure
Product Name: 
CAS No:53732-61-9
MF:C13H9ClOS
MW:248.727961301804
CID:939046
PubChem ID:291322
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-phenylsulfanylbenzoyl chloride
    • 2-(phenylsulfanyl)benzoyl chloride
    • 2-(phenylthio)benzoyl chloride
    • 2-(Phenylthio)-benzoylchlorid
    • 2-(phenylthio)-benzoylchloride
    • 2-Phenylthio-benzoylchlorid
    • AC1L6FLV
    • AC1Q3G99
    • AG-J-46224
    • AR-1C9693
    • CTK4J8694
    • NSC156504
    • o-(Phenylthio)-benzoylchlorid
    • NSC-156504
    • 53732-61-9
    • DTXSID70303070
    • JGJQEYFJHPOGJH-UHFFFAOYSA-N
    • SCHEMBL11476180
    •  
    • Inchi: 1S/C13H9ClOS/c14-13(15)11-8-4-5-9-12(11)16-10-6-2-1-3-7-10/h1-9H
    • InChI Key: JGJQEYFJHPOGJH-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1SC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 248.00637
  • Monoisotopic Mass: 248.0062638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 4.21680
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.